2-{[4-(acetylamino)benzoyl]amino}-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-[(4-acetamidobenzoyl)amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C23H21N3O4/c1-15(27)24-17-9-7-16(8-10-17)22(28)26-21-6-4-3-5-20(21)23(29)25-18-11-13-19(30-2)14-12-18/h3-14H,1-2H3,(H,24,27)(H,25,29)(H,26,28)
• InChI Key: DVTONXUJYQHEPV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol

Description

2-{[4-(acetylamino)benzoyl]amino}-N-(4-methoxyphenyl)benzamide, also known as ABAM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. ABAM is a benzamide derivative and has been synthesized using different methods.

Scientific Research Applications

2-{[4-(acetylamino)benzoyl]amino}-N-(4-methoxyphenyl)benzamide has been extensively studied for its potential applications in various areas of scientific research. One of the main areas of research is cancer therapy. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to sensitize cancer cells to radiation therapy, making it a promising candidate for combination therapy.
This compound has also been studied for its anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-{[4-(acetylamino)benzoyl]amino}-N-(4-methoxyphenyl)benzamide is not fully understood. However, it has been proposed that this compound inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to have anticancer and anti-inflammatory properties, which suggests that the inhibition of HDAC activity may be the mechanism by which this compound exerts its effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, reduce inflammation, and sensitize cancer cells to radiation therapy. This compound has also been shown to inhibit the activity of HDACs, which may lead to changes in gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-(acetylamino)benzoyl]amino}-N-(4-methoxyphenyl)benzamide in lab experiments is its potential applications in cancer therapy and anti-inflammatory research. However, this compound has some limitations, such as its low solubility in water, which may affect its bioavailability and limit its use in in vivo studies.

Future Directions

There are many potential future directions for research on 2-{[4-(acetylamino)benzoyl]amino}-N-(4-methoxyphenyl)benzamide. One area of research could be the development of more efficient synthesis methods for this compound. Another area of research could be the investigation of the potential applications of this compound in other areas, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.